MI-503

• CAS No.: 1857417-13-0
• Product Name: MI-503
• Molecular Formula: C28H27F3N8S
• Molecular Weight: 564.6352
• IUPAC Name: 4-methyl-1-(1H-pyrazol-4-ylmethyl)-5-[[4-[[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]amino]piperidin-1-yl]methyl]indole-2-carbonitrile
• Standard InChI: InChI=1S/C28H27F3N8S/c1-17-19(2-3-25-23(17)8-21(11-32)39(25)14-18-12-35-36-13-18)15-38-6-4-20(5-7-38)37-26-24-9-22(10-28(29,30)31)40-27(24)34-16-33-26/h2-3,8-9,12-13,16,20H,4-7,10,14-15H2,1H3,(H,35,36)(H,33,34,37)
• Standard InChIKey: DETOMBLLEOZTMZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC2=C1C=C(N2CC3=CNN=C3)C#N)CN4CCC(CC4)NC5=C6C=C(SC6=NC=N5)CC(F)(F)F
• Appearance: Solid powder
• Description: MI-503 is a potent and selective Menin-MLL inhibitor with IC50 = 14.7 nM. MI-503 shows antitumor activity in in vitro and in vivo models of HCC and reveals the potential mechanism of menin contribution to HCC. Treatment with MI-503 selectively kills various HCC cell lines and this effect is significantly enhanced by a combination of MI-503 with sorafenib, the standard-of-care therapy for HCC.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MI-503; MI 503; MI503.
• Reference: 1: Kempinska K, Malik B, Borkin D, Klossowski S, Shukla S, Miao H, Wang J,; 2: Svoboda LK, Bailey N, Van Noord RA, Krook MA, Harris A, Cramer C, Jasman B,; 3: Borkin D, He S, Miao H, Kempinska K, Pollock J, Chase J, Purohit T, Malik B,
• PubChem Compound: 91667931
• Last Modified: Nov 11 2021